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Compound of Interest

Compound Name: Tris(trimethylsilyl)phosphine

Cat. No.: B101741 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe and effective handling of tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

using inert atmosphere techniques. P(SiMe₃)₃ is a highly reactive and pyrophoric compound,

demanding strict adherence to established safety protocols.

Frequently Asked Questions (FAQs)
Q1: What is tris(trimethylsilyl)phosphine and why is it used?

A1: Tris(trimethylsilyl)phosphine, with the chemical formula P(SiMe₃)₃, is a colorless to light

yellow liquid organophosphorus compound.[1] It serves as a versatile and more manageable

substitute for the highly toxic and gaseous phosphine (PH₃).[2][3] Its utility in

organophosphorus chemistry stems from its reactive P-Si bonds, making it an invaluable

precursor for synthesizing a wide range of phosphorus-containing compounds, including novel

ligands and materials.[3][4]

Q2: What are the primary hazards associated with tris(trimethylsilyl)phosphine?

A2: P(SiMe₃)₃ is pyrophoric, meaning it can ignite spontaneously upon contact with air.[5][6] It

is also highly sensitive to moisture and water, reacting to produce phosphine gas (PH₃), which

is toxic and also pyrophoric.[2][7] It is incompatible with acids, alcohols, and oxidizing agents.

[5][7]

Q3: How must tris(trimethylsilyl)phosphine be stored?
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A3: P(SiMe₃)₃ must be stored under a dry, inert atmosphere, such as nitrogen or argon, in a

tightly sealed container.[5][7] It is recommended to store the compound in a refrigerator

between 2-8°C to minimize decomposition.[8][9] The storage area should be a well-ventilated,

approved flame-proof area, away from heat, sparks, and open flames.[6]

Q4: What are the visual signs of tris(trimethylsilyl)phosphine decomposition?

A4: While pure tris(trimethylsilyl)phosphine is a colorless to light yellow liquid, signs of

decomposition can include discoloration (turning more yellow or brown), the formation of solid

precipitates, or an increase in viscosity.[10][11] These changes often indicate oxidation or

hydrolysis.

Q5: What are the decomposition products of tris(trimethylsilyl)phosphine upon exposure to

air or moisture?

A5: Exposure to oxygen will lead to the formation of tris(trimethylsilyl)phosphine oxide

(O=P(SiMe₃)₃). Reaction with water (hydrolysis) produces phosphine gas (PH₃) and

trimethylsilanol (HOSiMe₃).[7][12]

Quantitative Data Summary
The following table summarizes key quantitative data for tris(trimethylsilyl)phosphine:
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Property Value Reference(s)

Molecular Formula C₉H₂₇PSi₃ [10]

Molecular Weight 250.54 g/mol [10]

Appearance Colorless to light yellow liquid [1]

Melting Point 24 °C [10]

Boiling Point 243-244 °C (lit.) [10]

Density 0.863 g/mL at 25 °C (lit.) [8][10]

Refractive Index n20/D 1.502 (lit.) [8]

Vapor Pressure < 0.5 mmHg @ 25 °C [5]

Storage Temperature 2-8 °C [8][9]

Troubleshooting Guide
This guide addresses common issues encountered during the handling and use of

tris(trimethylsilyl)phosphine.
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Problem Possible Cause(s) Recommended Solution(s)

Reagent appears cloudy or

contains solid particles.

1. Partial hydrolysis or

oxidation due to exposure to

trace moisture or air. 2.

Storage at an inappropriate

temperature.

1. If the contamination is minor,

the reagent may still be usable

for some applications, but

reduced yields or side

reactions are possible. 2. For

high-purity requirements,

purification by distillation under

high vacuum may be

necessary, but this should only

be attempted by experienced

personnel. 3. Ensure storage

containers are properly sealed

and stored under a positive

pressure of inert gas.

Smoking or ignition upon

transfer.

1. Leak in the transfer system

(e.g., loose cannula fitting,

cracked glassware). 2.

Inadequate purging of the

transfer apparatus with inert

gas. 3. Rapid transfer causing

splashing and increased

surface area exposure to any

residual air.

1. Immediately stop the

transfer and re-pressurize the

system with inert gas. 2.

Carefully inspect all

connections and glassware for

leaks before restarting. 3.

Ensure a thorough purge of all

transfer lines and receiving

vessels with a steady flow of

inert gas. 4. Transfer the liquid

slowly and steadily.

Cannula or needle becomes

clogged during transfer.

1. Solid impurities in the

reagent. 2. Reaction of the

reagent with contaminants in

the transfer line. 3. Freezing of

the reagent if it is being

transferred at low

temperatures.

1. If a clog occurs, carefully

and slowly withdraw the

cannula/needle while

maintaining a positive inert gas

pressure. 2. Try to dislodge the

clog by increasing the inert gas

flow through the

cannula/needle. 3. If the clog

persists, the transfer line must

be safely quenched and
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cleaned. 4. To prevent

clogging, ensure the reagent is

fully liquid and free of solids

before transfer. Use a wider

gauge cannula if possible.

Uncontrolled fuming or fire

during quenching of waste.

1. Quenching agent added too

quickly. 2. Insufficient dilution

of the P(SiMe₃)₃ waste. 3.

Inadequate cooling of the

quenching flask.

1. Cease addition of the

quenching agent immediately.

2. If a fire starts, smother it

with a dry powder extinguisher

(Class D) or dry sand. DO

NOT use water. 3. Further

dilute the waste with a high-

boiling point inert solvent like

toluene. 4. Ensure the

quenching flask is well-cooled

in an ice/water or dry

ice/acetone bath before slowly

resuming the addition of the

quenching agent.

Reaction failure or low yield.

1. Deactivated reagent due to

air or moisture exposure. 2.

Incomplete transfer of the

reagent. 3. Contaminated

solvents or other reagents.

1. Verify the quality of the

P(SiMe₃)₃. An unexpected

peak around +30 to +50 ppm

in the ³¹P NMR spectrum can

indicate the presence of the

phosphine oxide.[11] 2. Ensure

all solvents and reagents are

rigorously dried and

deoxygenated. 3. After

transfer, rinse the transfer

cannula/syringe with a small

amount of solvent to ensure all

the reagent is added to the

reaction.
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Protocol 1: Transfer of Tris(trimethylsilyl)phosphine using a Schlenk Line and Cannula

This protocol describes the transfer of P(SiMe₃)₃ from a Sure/Seal™ bottle to a reaction flask

under an inert atmosphere.

Preparation:

Ensure the Schlenk line is operating correctly with a steady flow of inert gas (argon or

nitrogen).

Oven-dry all glassware (reaction flask, cannula, etc.) and allow to cool under vacuum on

the Schlenk line.

The reaction flask should be equipped with a magnetic stir bar and a rubber septum.

Cycle the reaction flask with vacuum and inert gas at least three times.

Securely clamp the P(SiMe₃)₃ Sure/Seal™ bottle and the reaction flask.

Procedure:

Puncture the septum of the P(SiMe₃)₃ bottle with a needle connected to the inert gas

manifold to introduce a positive pressure.

Insert one end of a stainless-steel cannula through the septum of the P(SiMe₃)₃ bottle,

ensuring the tip is above the liquid level.

Insert the other end of the cannula into the reaction flask through its septum.

Lower the cannula tip into the P(SiMe₃)₃ liquid.

To initiate the transfer, reduce the inert gas pressure in the receiving flask by venting

through a bubbler or by briefly opening it to the vacuum manifold (with extreme caution).

The pressure difference will push the liquid through the cannula.

Once the desired amount is transferred, raise the cannula tip above the liquid level in the

source bottle and allow inert gas to flush the remaining liquid into the reaction flask.
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Carefully remove the cannula from the reaction flask, then from the source bottle.

Protocol 2: Quenching of Tris(trimethylsilyl)phosphine Waste and Contaminated Glassware

This protocol outlines the safe quenching of residual P(SiMe₃)₃ and the cleaning of

contaminated labware.

Preparation:

All quenching procedures must be performed under an inert atmosphere in a well-

ventilated fume hood.

Have a Class D fire extinguisher or a bucket of dry sand readily available.

Prepare a cooling bath (ice/water or dry ice/acetone).

Procedure for Liquid Waste:

Dilute the P(SiMe₃)₃-containing waste with an inert, high-boiling solvent such as toluene or

hexane in a flask equipped with a stir bar.

Cool the flask in the prepared cooling bath.

Slowly and dropwise, add a dilute solution of isopropanol in toluene to the cooled, stirred

mixture. Vigorous gas evolution may occur.

Once the initial reaction subsides, continue to add isopropanol at a controlled rate.

After the reaction with isopropanol is complete, slowly add methanol, followed by the

cautious addition of water.

Finally, add a bleach solution to oxidize any remaining phosphine species.[13]

Procedure for Contaminated Glassware:

Rinse the glassware under an inert atmosphere with a small amount of a high-boiling inert

solvent to dilute any residual P(SiMe₃)₃. Transfer the rinse to the liquid waste quenching

flask.
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Carefully and slowly add isopropanol to the glassware.

Once the reaction has ceased, the glassware can be further rinsed with ethanol, methanol,

and then water.

Soaking the glassware in a bleach solution is recommended to eliminate the strong odor

of phosphines.[13]
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Cannula Transfer of P(SiMe3)3

1. Preparation

2. Transfer

3. Cleanup

Dry and assemble glassware

Purge with inert gas

Secure reagent and reaction vessels

Pressurize reagent bottle

Insert cannula

Initiate transfer via pressure differential

Flush cannula

Remove cannula

Quench residual reagent

Clean and decontaminate glassware

Click to download full resolution via product page

Caption: Workflow for the safe cannula transfer of tris(trimethylsilyl)phosphine.
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Troubleshooting Reaction Failure

Reaction Failure or Low Yield

Check P(SiMe3)3 Quality
(e.g., ³¹P NMR)

Reagent Decomposed
(Source new reagent)

Bad

Reagent is Pure

Good

Verify Solvent/Reagent Purity
(Dry and Deoxygenated)

Contaminated Solvents/Reagents
(Purify or replace)

Bad

Solvents/Reagents are Pure

Good

Review Inert Atmosphere Technique
(e.g., leaks, purging)

Improper Technique
(Refine handling procedures)

Bad

Technique is Sound

Good

Click to download full resolution via product page

Caption: Decision tree for troubleshooting reaction failures involving P(SiMe3)3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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